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Compound of Interest

Compound Name: L-161982

Cat. No.: B1673697

For researchers and laboratory professionals handling the selective EP4 receptor antagonist L-
161982, ensuring its proper disposal is a critical component of laboratory safety and
environmental responsibility. While specific disposal instructions for L-161982 are not readily
available, established protocols for the management of hazardous chemical waste provide a
clear framework for its safe handling and disposal. This guide offers essential, step-by-step
information to manage the disposal of L-161982 in a manner that prioritizes safety and
compliance.

Key Principle: Treat as Hazardous Waste

In the absence of explicit data to the contrary, L-161982 and any materials contaminated with it
should be treated as hazardous chemical waste.[1][2] This approach ensures the highest level
of safety for laboratory personnel and the environment.

Summary of L-161982 Properties for Safe Handling

To facilitate safe handling and disposal, key information about L-161982 is summarized in the
table below.
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Property Value Source

N-[[4"-[[3-Butyl-1,5-dihydro-5-
0X0-1-[2-
(trifluoromethyl)phenyl]-4H-
Chemical Name 1,2,4-triazol-4-yllmethyl][1,1'- [3114]
biphenyl]-2-yl]sulfonyl]-3-
methyl-2-

thiophenecarboxamide

CAS Number 147776-06-5 [3][4]
Molecular Formula C32H29F3N404S2 [4]
Molecular Weight 654.7 g/mol

Appearance Crystalline solid [3]

- Soluble in DMSO (to 10 mM)
Solubility ] ] [3]
and dimethylformamide

Store at -20°C for long-term
Storage . [31[4]
stability (= 4 years)

Step-by-Step Disposal Protocol for L-161982

The following protocol outlines the necessary steps for the safe disposal of L-161982, from
initial waste generation to final collection.

1. Waste ldentification and Segregation:

e Solid Waste: Unused or expired L-161982 powder should be collected as solid chemical
waste. Do not mix with other solid wastes unless they are chemically compatible.

e Liquid Waste: Solutions of L-161982, typically dissolved in solvents like Dimethyl Sulfoxide
(DMSO), should be collected as liquid chemical waste.[3] It is crucial to segregate
halogenated and non-halogenated solvent waste streams, as their disposal methods and
costs can differ significantly.[1] Since L-161982 is often dissolved in DMSO (a non-
halogenated solvent), this waste should be placed in a designated non-halogenated organic
solvent waste container.[5][6]
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o Contaminated Materials: Any materials that have come into contact with L-161982, such as
pipette tips, gloves, and empty containers, must be disposed of as hazardous waste.[]
Empty containers should be triple-rinsed with a suitable solvent, and the rinsate collected as
hazardous waste before the container can be considered for regular disposal.[1][7]

2. Proper Waste Containerization:

o Use only appropriate, leak-proof, and chemically compatible containers for waste collection.
[8][9] Plastic containers are often preferred for their durability.[8]

o Ensure containers are clearly and accurately labeled.
3. Labeling Requirements:

All waste containers must be labeled with a hazardous waste tag as soon as waste is added.[1]
[10] The label must include:

The words "Hazardous Waste."[10]

o The full chemical name(s) of the contents (e.g., "L-161982 in DMSQ"). Avoid abbreviations
or chemical formulas.[10]

e The approximate concentration and volume of each component.

e The date when waste was first added to the container.[10]

e The name and contact information of the principal investigator or responsible person.[10]
e The specific hazards associated with the waste (e.g., flammable, toxic).[10]

4. Storage in a Satellite Accumulation Area (SAA):

o Store waste containers in a designated Satellite Accumulation Area (SAA), which must be at
or near the point of waste generation.[8][11]

o Keep waste containers closed at all times, except when adding waste.[1][8]

e Ensure secondary containment is in place to capture any potential leaks or spills.[11]
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e Do not accumulate more than 55 gallons of hazardous waste or one quart of acutely
hazardous waste in an SAA.[8]

5. Arranging for Disposal:

e Once a waste container is full or has been in storage for a designated period (typically not
exceeding one year), arrange for its collection through your institution's Environmental
Health and Safety (EHS) department or equivalent office.[8][11]

o Follow your institution's specific procedures for requesting a waste pickup. This may involve
submitting an online form or contacting the EHS office directly.[10][12]

» Do not attempt to transport hazardous waste yourself.[1][2]
Disposal of DMSO Solutions:

Since L-161982 is soluble in DMSO, it is important to follow correct procedures for this solvent.
DMSO should not be disposed of down the drain.[13] It should be collected with other organic
solvents for disposal via incineration by a licensed hazardous waste management company.[5]
[13]

Logical Workflow for L-161982 Disposal

The following diagram illustrates the decision-making process and procedural flow for the
proper disposal of L-161982 and associated materials.
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Waste Generation & Identification
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Caption: Disposal workflow for L-161982 from generation to final disposal.
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By adhering to these general yet critical guidelines, researchers can ensure the safe and
compliant disposal of L-161982, thereby protecting themselves, their colleagues, and the
environment. Always consult your institution's specific Chemical Hygiene Plan and EHS
guidelines for detailed local requirements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. cdn.vanderbilt.edu [cdn.vanderbilt.edu]

. vumc.org [vumc.org]

. cdn.caymanchem.com [cdn.caymanchem.com]

. caymanchem.com [caymanchem.com]

. uwaterloo.ca [uwaterloo.ca]

. Disposal Standards - Department of Biology, University of York [york.ac.uk]

. Hazardous Waste Disposal Guide - Research Areas | Policies [policies.dartmouth.edu]

. ehrs.upenn.edu [ehrs.upenn.edu]

°
(] [e0] ~ (o)) )] EaN w N -

. danielshealth.com [danielshealth.com]

e 10. How to Dispose of Chemical Waste | Environmental Health and Safety | Case Western
Reserve University [case.edu]

e 11. Central Washington University | Laboratory Hazardous Waste Disposal Guidelines
[cwu.edu]

e 12. depts.washington.edu [depts.washington.edu]
e 13. DMSO disposal - General Lab Techniques [protocol-online.org]

 To cite this document: BenchChem. [Navigating the Safe Disposal of L-161982: A Procedural
Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1673697#|-161982-proper-disposal-procedures]

Disclaimer & Data Validity:

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b1673697?utm_src=pdf-body
https://www.benchchem.com/product/b1673697?utm_src=pdf-custom-synthesis
https://cdn.vanderbilt.edu/vu-URL/wp-content/uploads/sites/425/2024/01/08205109/Guide-to-Managing-Laboratory-Chemical-Waste.pdf
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://cdn.caymanchem.com/cdn/insert/10011565.pdf
https://www.caymanchem.com/product/10011565/l-161-982
https://uwaterloo.ca/safety-office/sites/default/files/uploads/documents/dmso-v.1.0-nov2023.pdf
https://www.york.ac.uk/biology/current-students-staff/health-safety/code-lab-standards/disposal-stds/
https://policies.dartmouth.edu/policy/hazardous-waste-disposal-guide-research-areas
https://ehrs.upenn.edu/sites/default/files/2018-02/wastemanual2017final.pdf
https://www.danielshealth.com/knowledge-center/how-to-safely-dispose-of-chemical-waste-in-laboratories
https://case.edu/ehs/safety-subject/waste-disposal/chemical-waste/how-dispose-chemical-waste
https://case.edu/ehs/safety-subject/waste-disposal/chemical-waste/how-dispose-chemical-waste
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://depts.washington.edu/rubelab/Lab_Information/Lab_Safety/SOPs/chemical%20SOPs/dimethyl%20sulfoxide_SOP.pdf
http://www.protocol-online.org/biology-forums/posts/21688.html
https://www.benchchem.com/product/b1673697#l-161982-proper-disposal-procedures
https://www.benchchem.com/product/b1673697#l-161982-proper-disposal-procedures
https://www.benchchem.com/product/b1673697#l-161982-proper-disposal-procedures
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1673697?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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